Cas no 832740-58-6 (5-(3,5-dimethylphenoxy)methylfuran-2-carbaldehyde)

• Product Name: 5-(3,5-dimethylphenoxy)methylfuran-2-carbaldehyde
• CAS No: 832740-58-6
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• MDL: MFCD03422322
• CID: 3058989
• PubChem ID: 7019247
• Update Time: 2025-10-07

5-(3,5-dimethylphenoxy)methylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-((3,5-Dimethylphenoxy)methyl)furan-2-carbaldehyde
• 5-(3,5-dimethylphenoxy)methylfuran-2-carbaldehyde
• 5-[(3,5-Dimethylphenoxy)methyl]-2-furancarboxaldehyde
• CS-0374088
• AKOS000308631
• 5-[(3,5-dimethylphenoxy)methyl]-2-furaldehyde
• DTXSID401213969
• 5-[(3,5-dimethylphenoxy)methyl]furan-2-carbaldehyde
• 5-(3,5-Dimethyl-phenoxymethyl)-furan-2-carbaldehyde
• HIB74058
• EN300-92277
• STK313133
• BBL039193
• 5-(3,5-dimethylphenoxymethyl)furan-2-carbaldehyde
• 832740-58-6

• MDL： MFCD03422322
• Inchi： 1S/C14H14O3/c1-10-5-11(2)7-14(6-10)16-9-13-4-3-12(8-15)17-13/h3-8H,9H2,1-2H3
• InChI Key： HIIUTXJHRYIGQA-UHFFFAOYSA-N
• SMILES： O(CC1=CC=C(C=O)O1)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 230.094294304Da
• Monoisotopic Mass: 230.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.4Ų

Additional information on 5-(3,5-dimethylphenoxy)methylfuran-2-carbaldehyde

Research Brief on 5-(3,5-dimethylphenoxy)methylfuran-2-carbaldehyde (CAS: 832740-58-6) in Chemical Biology and Pharmaceutical Applications

The compound 5-(3,5-dimethylphenoxy)methylfuran-2-carbaldehyde (CAS: 832740-58-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 5-(3,5-dimethylphenoxy)methylfuran-2-carbaldehyde as a key intermediate in the synthesis of bioactive molecules. Its furan-carbaldehyde scaffold, combined with the dimethylphenoxy moiety, offers a versatile platform for chemical modifications, enabling the development of novel compounds with enhanced pharmacological properties. Researchers have explored its utility in the design of anti-inflammatory and anticancer agents, leveraging its ability to modulate specific biological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was identified as a potent inhibitor of the NF-κB signaling pathway, which plays a critical role in inflammation and cancer progression. The study demonstrated that derivatives of 5-(3,5-dimethylphenoxy)methylfuran-2-carbaldehyde exhibited significant anti-proliferative effects against several cancer cell lines, including breast and lung cancer, with IC50 values in the low micromolar range. These findings underscore its potential as a lead compound for further optimization.

Another area of interest is the compound's application in antimicrobial research. A 2022 report in Bioorganic & Medicinal Chemistry Letters revealed that 5-(3,5-dimethylphenoxy)methylfuran-2-carbaldehyde derivatives displayed broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungal strains. The mechanism of action was attributed to the disruption of microbial cell membranes and inhibition of essential enzymatic processes, suggesting its promise as a scaffold for developing new antibiotics.

From a synthetic chemistry perspective, advancements in the efficient preparation of 5-(3,5-dimethylphenoxy)methylfuran-2-carbaldehyde have been achieved through catalytic methods. A recent publication in Organic Letters detailed a green chemistry approach using palladium-catalyzed cross-coupling reactions, which improved yield and reduced environmental impact. This methodological innovation is expected to facilitate larger-scale production and further exploration of its derivatives.

In conclusion, 5-(3,5-dimethylphenoxy)methylfuran-2-carbaldehyde (CAS: 832740-58-6) represents a promising candidate in the development of novel therapeutic agents. Its multifaceted biological activities, coupled with advances in synthetic methodologies, position it as a valuable tool for researchers in chemical biology and drug discovery. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to translate these findings into clinical applications.